Cas no 898752-18-6 (Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate)

Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate structure

898752-18-6 structure

Product Name:Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate

CAS No:898752-18-6

MF:C₁₅H₁₉ClO₃

MW:282.762563943863

CID:872320

PubChem ID:24727352

Update Time:2025-04-19

Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

- ETHYL 7-(3-CHLOROPHENYL)-7-OXOHEPTANOATE
- MS-21089
- AKOS016023196
- 898752-18-6
- ETHYL7-(3-CHLOROPHENYL)-7-OXOHEPTANOATE
- MFCD01320239
- DTXSID60645577
- Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate
- MDL： MFCD01320239
- Inchi： 1S/C15H19ClO3/c1-2-19-15(18)10-5-3-4-9-14(17)12-7-6-8-13(16)11-12/h6-8,11H,2-5,9-10H2,1H3
- InChI Key： JIBRZPLSUWPRNI-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C(CCCCCC(=O)OCC)=O

Computed Properties

Exact Mass: 282.10200
Monoisotopic Mass: 282.1022722g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 9
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37000
LogP: 4.03630

Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	207739-2g	ethyl 7-(3-chlorophenyl)-7-oxoheptanoate	898752-18-6	97%	2g	￡613.00	2022-03-01
Fluorochem	207739-5g	ethyl 7-(3-chlorophenyl)-7-oxoheptanoate	898752-18-6	97%	5g	￡1447.00	2022-03-01
Fluorochem	207739-1g	ethyl 7-(3-chlorophenyl)-7-oxoheptanoate	898752-18-6	97%	1g	￡352.00	2022-03-01
TRC	E102285-250mg	Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate	898752-18-6		250mg	$ 365.00	2022-06-05
TRC	E102285-500mg	Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate	898752-18-6		500mg	$ 605.00	2022-06-05
Key Organics Ltd	MS-21089-1G	Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate	898752-18-6	>95%	1g	£388.00	2025-02-09
Key Organics Ltd	MS-21089-5G	Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate	898752-18-6	>95%	5g	£1415.00	2025-02-09
A2B Chem LLC	AD12098-1g	Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate	898752-18-6	97%	1g	$435.00	2024-04-19
A2B Chem LLC	AD12098-2g	Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate	898752-18-6	97%	2g	$725.00	2024-04-19
A2B Chem LLC	AD12098-5g	Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate	898752-18-6	97%	5g	$1650.00	2024-04-19

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3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

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4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

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5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

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